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Compound of Interest

Compound Name: Isopromethazine

Cat. No.: B104278

This guide provides comprehensive safety protocols and logistical procedures for the handling
and disposal of Isopromethazine in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe operational conduct and mitigate
potential hazards.

Hazard Identification and Classification

Isopromethazine hydrochloride is a substance that requires careful handling due to its
potential health risks. The following table summarizes its hazard classifications according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation
Respiratory or Skin 1 H317: May cause an allergic
Sensitisation skin reaction
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation
» o H373: May cause damage to
Specific Target Organ Toxicity
2 organs through prolonged or
(Repeated Exposure)
repeated exposure
Hazardous to the Aquatic o
) H412: Harmful to aquatic life
Environment, Long-term 3

Hazard

with long lasting effects

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure. The
following table outlines the recommended PPE for handling Isopromethazine.
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Body Part PPE Recommendation Specifications

NIOSH-approved.[2] Required
) ) Air-purifying respirator with a when handling powder outside
Respiratory Protection ] ] )
dust filter of a ventilated enclosure or in

case of a spill.[1]

Wear two pairs of powder-free

gloves.[3][4] Change gloves
Hand Protection Chemical-resistant gloves regularly and immediately if

contaminated, torn, or

punctured.[3]

o A face shield may be required
] Safety glasses with side o ] . .
Eye and Face Protection ) in situations with a higher risk
shields or goggles )
of splashing.[4][5]

] ) Should be low-permeability
) Protective disposable gown or ) ]
Body Protection with a solid front, long sleeves,

lab coat ) .
and tight-fitting cuffs.[3]

Operational Plan: From Receipt to Disposal

Receiving: Upon receipt, inspect the container for any damage or leaks.

Storage: Store Isopromethazine in a cool, dry, and well-ventilated area.[1] The
recommended storage temperature is between 2-8°C.[6] Keep the container tightly sealed
and store away from foodstuffs.[1]

Preparation: All handling of Isopromethazine powder should be conducted in a designated
area, such as a chemical fume hood or a ventilated enclosure, to minimize inhalation
exposure.[1]

Weighing and Transferring: Use dedicated equipment for weighing and transferring. Wetting
the powder with a suitable solvent can reduce dust generation.

General Hygiene: Do not eat, drink, or smoke in the handling area.[5] Wash hands
thoroughly after handling the substance.[5]
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Isopromethazine must be disposed of as hazardous waste. It should not be disposed of with
household garbage or allowed to enter the sewage system.[1]

o Waste Collection: Collect all Isopromethazine waste, including contaminated consumables
(e.g., gloves, wipes), in a clearly labeled, sealed container.

o Container Disposal: If not empty, the original container should be disposed of as hazardous
waste. For empty containers, rinse them three times with a suitable solvent. The rinsate
should be collected as hazardous waste.

» Disposal Method: Follow all local, state, and federal regulations for hazardous waste
disposal. Contact your institution's environmental health and safety department for specific
guidance.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

Exposure Route Immediate Action

) Move the affected person to fresh air. Seek
Inhalation ) . . .
immediate medical attention.[1]

Immediately remove contaminated clothing.[1]
_ Wash the affected area thoroughly with soap
Skin Contact L .
and water. If skin irritation persists, consult a

doctor.[1]

Immediately flush the eyes with plenty of water

for at least 15 minutes, holding the eyelids open.
Eye Contact [1][7] Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1]

) Do NOT induce vomiting. Rinse the mouth with
Ingestion _ . _ .
water. Seek immediate medical attention.[1]

o Evacuation and Notification: Evacuate the immediate area and alert others.
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e Ventilation: Ensure the area is well-ventilated.
o Containment: For a small spill, carefully cover the spill with an absorbent material.

o Personal Protection: Wear the appropriate PPE, including respiratory protection, before
attempting to clean the spill.[1]

o Clean-up: Collect the spilled material and absorbent into a sealed container for hazardous
waste disposal.

o Decontamination: Clean the spill area with a suitable decontaminating agent.

Isopromethazine Handling Workflow

Caption: Workflow for the safe handling of Isopromethazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b104278?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

